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Compound of Interest

Compound Name: 5-Methyl-3-nitropyridin-2-amine

Cat. No.: B1269485 Get Quote

An In-depth Technical Guide to 5-Methyl-3-
nitropyridin-2-amine
This technical guide provides a comprehensive overview of the chemical structure, molecular

formula, and key physicochemical properties of 5-Methyl-3-nitropyridin-2-amine. It is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis. This document includes a plausible experimental protocol for its synthesis,

based on established chemical principles, and visual representations of its structure and

synthetic pathway.

Core Compound Information
5-Methyl-3-nitropyridin-2-amine is an organic compound featuring a pyridine ring substituted

with a methyl group, a nitro group, and an amino group.[1] Its chemical structure and properties

make it a valuable building block in medicinal chemistry and organic synthesis.

Chemical Structure and Molecular Formula
The molecular formula for 5-Methyl-3-nitropyridin-2-amine is C6H7N3O2.[1] The structure

consists of a central pyridine ring with the following substituents:

An amino group (-NH2) at position 2.

A nitro group (-NO2) at position 3.
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A methyl group (-CH3) at position 5.

Below is a two-dimensional representation of the chemical structure.

Figure 1: Chemical structure of 5-Methyl-3-nitropyridin-2-amine.

Physicochemical Properties
A summary of the key quantitative data for 5-Methyl-3-nitropyridin-2-amine is presented in

the table below.

Property Value Reference

Molecular Formula C6H7N3O2 [1]

Molecular Weight 153.14 g/mol

CAS Number 7598-26-7 [1]

Appearance
Light yellow to yellow

crystalline powder
[2]

Melting Point 189.0 - 193.0 °C [2]

Purity >98.0% (GC) [2]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-Methyl-3-nitropyridin-2-
amine is not readily available in the reviewed literature, a plausible synthetic route can be

devised based on established methods for the nitration of substituted aminopyridines. The

following protocol is adapted from the synthesis of the isomeric compound, 2-amino-3-methyl-

5-nitropyridine.[3]

Plausible Synthesis of 5-Methyl-3-nitropyridin-2-amine
The proposed synthesis involves the nitration of 2-amino-5-methylpyridine using a mixture of

fuming nitric acid and concentrated sulfuric acid.

Materials:
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2-Amino-5-methylpyridine

Concentrated sulfuric acid (H₂SO₄)

Fuming nitric acid (HNO₃)

Concentrated aqueous ammonia (NH₄OH)

Deionized water

Dimethylformamide (DMF)

Ice

Procedure:

Preparation of the Starting Material Solution: In a round-bottom flask, dissolve 2-amino-5-

methylpyridine in concentrated sulfuric acid. This should be done carefully in an ice bath to

control the exothermic reaction.

Nitration: While maintaining the temperature below 20°C, slowly add a pre-cooled mixture of

fuming nitric acid and concentrated sulfuric acid dropwise to the stirred solution of the

starting material.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and then gently heat it to between 35-40°C. The reaction should be stirred

at this temperature for approximately 30 minutes.

Work-up: Cool the reaction mixture to room temperature and then carefully pour it over

crushed ice.

Neutralization and Precipitation: Neutralize the acidic solution with concentrated aqueous

ammonia. This will cause the product, 5-Methyl-3-nitropyridin-2-amine, to precipitate out of

the solution.

Isolation: Collect the precipitate by filtration and wash it sequentially with cold water and a

50% aqueous solution of dimethylformamide.
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Purification: The crude product can be further purified by recrystallization from

dimethylformamide to yield the final product.

Synthetic Workflow
The logical flow of the proposed synthesis is depicted in the following diagram.

Starting Material Reaction Work-up and Purification Final Product

2-Amino-5-methylpyridine Nitration with
HNO₃ / H₂SO₄

Neutralization
with NH₄OH Precipitation Filtration and Washing Recrystallization

from DMF 5-Methyl-3-nitropyridin-2-amine

Click to download full resolution via product page

Figure 2: Proposed synthesis workflow for 5-Methyl-3-nitropyridin-2-amine.

Disclaimer: This technical guide is intended for informational purposes only. The experimental

protocol provided is based on analogous chemical reactions and should be performed by

qualified personnel in a properly equipped laboratory, adhering to all necessary safety

precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1269485#chemical-structure-and-molecular-formula-
of-5-methyl-3-nitropyridin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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